Cas no 303-07-1 (2,6-Dihydroxybenzoic acid)

• Product Name: 2,6-Dihydroxybenzoic acid
• CAS No: 303-07-1
• MF: C₇H₆O₄
• MW: 154.120142459869
• MDL: MFCD00002462
• CID: 36756
• PubChem ID: 24893351
• Update Time: 2025-11-11

2,6-Dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dihydroxybenzoic acid
• 2,6-Resorcylic acid
• GAMMA-RESORCYLIC ACID
• G-RESORCYLIC ACID
• RESORCINOL-2-CARBOXYLIC ACID
• 2,6-dihydroxy-benzoicaci
• 2,6-Dihydroxylbenzoicacid
• 2-Carboxyresorcinol
• 6-Hydroxysalicylic acid
• nsc49172
• 2,6-dihydroxybenzoric acid
• gama-Resorcylic acid
• 2,6-Dihydroxyl
• Benzoic acid, 2,6-dihydroxy-
• 2,6-Dihydroxybenzoic acid,
• 2.6-Dihydroxybenzoicacid
• RESORCYLIC ACID, GAMMA-(RG)
• 2,5-DIFLUOROBENZYLSULFONAMIDE
• 2,6-dihydroxy-benzoic acid
• Benzoic acid,2,6-dihydroxy
• EINECS 206-134-8
• γ-Resorcylic acid
• 2,6-Dihydroxybenzoicacid
• Q-200213
• STR05041
• Benzoic acid,6-dihydroxy-
• NSC 49172
• NSC-49172
• .gamma.-Resorcylic acid
• CHEMBL454808
• s6031
• AE-562/42007307
• AC8078
• NS00015127
• InChI=1/C7H6O4/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,8-9H,(H,10,11
• UNII-RSA5G6VRPV
• BRN 2209755
• BENZOIC ACID,2,6-DIHYDROXY MFC7 H6 O4
• 2,6-Dihydroxybenzoic acid, 98%
• EN300-75920
• ?-Resorcylic acid
• CS-0015783
• 2,6-Dihydroxybenzoic acid, Vetec(TM) reagent grade, 98%
• 2,6-Dihydroxybenzoate, VII
• CHEBI:68465
• SCHEMBL224031
• SY005481
• C21298
• BDBM92712
• AM20050237
• R0011
• 2,6-dihydroxy benzoic acid
• 2-carboxy-1,3-dihydroxybenzene
• 2_6_dihydroxybenzoic_acid
• gamma-Resorcylsaeure
• HY-Y0801
• 4-10-00-01456 (Beilstein Handbook Reference)
• Q4596804
• RSA5G6VRPV
• ??resorcylic acid
• 2,6-Dihydroxybenzoic acid (ACD/Name 4.0)
• Z1184885417
• 303-07-1
• MFCD00002462
• 2,6-Dihydroxybenzoesaeure
• DTXSID1059785
• AC-7284
• FT-0610667
• AKOS005622669
• 2,6-Dihydroxybenzoesaeure [IUPAC]
• 2,6-Dihydroxybenzoic acid,98%
• DB-030809
• BBL011022
• STK802162
• gammaResorcylic acid
• 206-134-8
• 2,6Resorcylic acid
• BENZOIC ACID,2,6-DIHYDROXY MFC7 H6 O4
• 6Hydroxysalicylic acid
• 2,6Dihydroxybenzoesaeure
• 2Carboxyresorcinol
• Benzoic acid, 2,6dihydroxy
• gammaResorcylsaeure
• DTXCID6038164
• FD36812
• gamma-Resorcylic acid (8CI)
• 2,6-Dihydroxybenzoesaeure (IUPAC)

• MDL： MFCD00002462
• Inchi： 1S/C7H6O4/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,8-9H,(H,10,11)
• InChI Key： AKEUNCKRJATALU-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1C(=O)O)O
• BRN： 2209755

Computed Properties

• Exact Mass: 154.02700
• Monoisotopic Mass: 154.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Color/Form: crystallization
• Density: 1.3725 (rough estimate)
• Melting Point: 165 °C (dec.) (lit.)
• Boiling Point: 343.6℃ at 760 mmHg
• Flash Point: 175.8℃
• Refractive Index: 1.6400 (estimate)
• Solubility: 25g/l
• PSA: 77.76000
• LogP: 0.79600
• Sensitiveness: Sensitive to light
• Solubility: Soluble in methanol

2,6-Dihydroxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DG8578000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,6-Dihydroxybenzoic acid

2,6-Dihydroxybenzoic acid (CAS No. 303-07-1): Chemical Profile and Emerging Applications

2,6-Dihydroxybenzoic acid, identified by the Chemical Abstracts Service registry number CAS No. 303-07-1, is a significant organic compound belonging to the class of hydroxybenzoic acids. This compound, characterized by its two hydroxyl groups positioned at the 2nd and 6th carbon atoms of a benzoic acid core, exhibits a unique structural and functional profile that has garnered considerable attention in various scientific disciplines, particularly in pharmaceutical chemistry, materials science, and environmental research.

The molecular structure of 2,6-Dihydroxybenzoic acid contributes to its remarkable reactivity and versatility. The presence of two electron-withdrawing hydroxyl groups enhances its ability to participate in hydrogen bonding, making it an excellent candidate for applications in drug design and polymer chemistry. Its aromatic ring system also allows for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, 2,6-Dihydroxybenzoic acid has been extensively studied for its potential applications in pharmaceuticals. One of the most promising areas is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in developing novel antimicrobial agents. The hydroxyl groups on the benzene ring facilitate interactions with biological targets, making 2,6-Dihydroxybenzoic acid a valuable scaffold for designing compounds that can disrupt bacterial cell wall synthesis or inhibit viral replication.

Moreover, the compound has shown promise in the field of anticancer research. Emerging studies indicate that derivatives of 2,6-Dihydroxybenzoic acid can selectively induce apoptosis in cancer cells by modulating key signaling pathways. The ability to fine-tune the pharmacophoric features of this molecule allows for the development of targeted therapies with improved efficacy and reduced side effects. These findings highlight the importance of 2,6-Dihydroxybenzoic acid as a building block in oncology drug discovery.

Beyond pharmaceutical applications, 2,6-Dihydroxybenzoic acid finds utility in materials science. Its ability to form stable complexes with metals makes it an excellent chelating agent in catalysis and metal-organic frameworks (MOFs). These materials are increasingly being used for gas storage, separation technologies, and even as sensors for environmental pollutants. The structural flexibility of 2,6-Dihydroxybenzoic acid allows it to act as a linker molecule, facilitating the assembly of porous structures with precise pore sizes and functionalities.

The environmental chemistry of 2,6-Dihydroxybenzoic acid is another area of active investigation. Studies have demonstrated its role as a natural intermediate in soil ecosystems, where it is produced by the decomposition of lignin-rich organic matter. This compound participates in biogeochemical cycles and can influence nutrient availability and soil microbial communities. Understanding its environmental fate and impact is crucial for developing sustainable agricultural practices and managing ecosystems affected by pollution.

In conclusion, 2,6-Dihydroxybenzoic acid (CAS No. 303-07-1) is a multifaceted compound with broad applications across multiple scientific domains. Its unique chemical properties make it an indispensable tool in pharmaceutical development, materials science, and environmental studies. As research continues to uncover new ways to harness its potential, 2,6-Dihydroxybenzoic acid is poised to play an even more significant role in addressing global challenges in health care and sustainable technology.